molecular formula C7H3ClF3NO2 B1529894 4-Chloro-6-(trifluoromethyl)nicotinic acid CAS No. 1060810-66-3

4-Chloro-6-(trifluoromethyl)nicotinic acid

Cat. No. B1529894
CAS RN: 1060810-66-3
M. Wt: 225.55 g/mol
InChI Key: CIGVUOHSGVRSIC-UHFFFAOYSA-N
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Description

“4-Chloro-6-(trifluoromethyl)nicotinic acid” is a trifluoromethyl-containing aromatic compound with unique biological activity . It can be used as a precursor material for the preparation of other pesticides or medicines . The compound has a CAS Number of 1060810-66-3 and a molecular weight of 225.55 .


Synthesis Analysis

The synthesis of 4-(Trifluoromethyl)nicotinic acid involves adding 5g (0.0192mol) Methyl 2,6-dichloro-4-(trifluoromethyl)nicotinate in turn to a 100mL three-necked flask, 0.3g of 10% Pd/C (water content 63.45%), 5.25g (0.0389mol) CH3COONa 3H2O and 20mL ethanol . After stirring and dissolving, nitrogen was replaced 3 times to discharge air, after hydrogen replacement 2 times, the reaction was stirred at room temperature for 8h under a hydrogen atmosphere until no hydrogen was absorbed to complete the reaction, and suction filtration was recovered .


Molecular Structure Analysis

The IUPAC name of the compound is 4-chloro-6-(trifluoromethyl)nicotinic acid . The InChI Code is 1S/C7H3ClF3NO2/c8-4-1-5(7(9,10)11)12-2-3(4)6(13)14/h1-2H,(H,13,14) .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature . The storage temperature is ambient .

Scientific Research Applications

Comprehensive Analysis of 4-Chloro-6-(trifluoromethyl)nicotinic Acid Applications

4-Chloro-6-(trifluoromethyl)nicotinic acid is a compound with a variety of applications in scientific research, particularly due to its trifluoromethyl group which is a common pharmacophore in many drug molecules. Below is a detailed analysis of its unique applications across different fields of research.

Pharmaceutical Drug Development

4-Chloro-6-(trifluoromethyl)nicotinic acid: is a key intermediate in the synthesis of various pharmaceutical compounds. The trifluoromethyl group is known for its ability to enhance the biological activity of pharmaceuticals . This compound can be used to develop new drugs with improved efficacy and stability.

Agrochemical Research

This compound serves as a precursor for the development of agrochemicals, including pesticides and herbicides. Its structural properties allow for the creation of compounds that are more selective and less toxic to non-target organisms .

Organic Synthesis

In organic chemistry, 4-Chloro-6-(trifluoromethyl)nicotinic acid is utilized as a building block for the synthesis of complex organic molecules. Its reactivity can be leveraged to introduce the trifluoromethyl group into various molecular frameworks, which is valuable for creating compounds with unique properties .

Biological Material Research

Researchers use this compound as a biochemical reagent to study biological materials or organic compounds in life science-related research. It helps in understanding the interaction between small molecules and biological systems .

Insecticide Intermediate

It is a crucial intermediate in the production of flonicamid , a highly effective insecticide. The compound’s role in the synthesis of flonicamid highlights its importance in creating environmentally friendly pest control solutions .

Hepatitis C Virus Research

The compound is used to prepare pyridinecarboxamide derivatives, which act as inhibitors of the HCV NS5B polymerase. This application is significant in the search for new treatments for Hepatitis C .

Calcium Channel Research

4-Chloro-6-(trifluoromethyl)nicotinic acid: is also involved in the synthesis of pyrazole-based carboxamides, which are studied as inhibitors of the CRAC (Calcium Release-Activated Calcium) channel. This research has implications for the treatment of diseases related to calcium dysregulation .

Chemical Drug Intermediate Preparation

The compound’s preparation method itself is noteworthy, as it involves raw materials that are easily obtainable, and the process is suitable for industrial production. This makes it an accessible and cost-effective option for large-scale applications .

Safety and Hazards

The compound has been classified under GHS07 . The hazard statements include H315, H319, and H335 . Precautionary statements include P261, P271, and P280 .

properties

IUPAC Name

4-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3ClF3NO2/c8-4-1-5(7(9,10)11)12-2-3(4)6(13)14/h1-2H,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIGVUOHSGVRSIC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CN=C1C(F)(F)F)C(=O)O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3ClF3NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

225.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1060810-66-3
Record name 4-Chloro-6-(trifluoromethyl)nicotinic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A solution of 2,2,6,6-tetramethylpiperidin (198.8 g, 1.41 mol) in tetrahydrofuran (1.5 L) was added n-butyl-lithium (564 mL, 1.41 mol) dropwise at −78° C. Then the mixture was stirred from −78° C.˜−30° C. for 30 minutes. Then the mixture was cooled to −78° C. and a solution of 6-(trifluoromethyl)nicotinic acid (90 g, 1.47 mol) in tetrahydrofuran (2.5 L) added dropwise at −78° C., then the mixture was stirred from −78° C.-−40° C. for 1 hour. The mixture was cooled to −78° C. and a solution of hexachloroethane (222.5 g, 0.94 mol) was added to the reaction mixture dropwise. The mixture was stirred at −78° C. for 3 hours. Aqueous ammoniumchloride (1500 mL) was added to the mixture slowly at −78° C. and the mixture was stirred at room temperature for 20 minutes. The mixture was extracted with ethyl acetate (1 L*3). The combined organic layer was concentrated and the residue was purified by silica gel chromatography eluted with dichloromethane: methanol=20:1 to yield 4-chloro-6-(trifluoromethyl)nicotinic acid (Int-11) (85 g, 80%) as a brown solid.
Quantity
198.8 g
Type
reactant
Reaction Step One
Quantity
564 mL
Type
reactant
Reaction Step One
Quantity
1.5 L
Type
solvent
Reaction Step One
Quantity
90 g
Type
reactant
Reaction Step Two
Quantity
2.5 L
Type
solvent
Reaction Step Two
Quantity
222.5 g
Type
reactant
Reaction Step Three
Quantity
1500 mL
Type
reactant
Reaction Step Four

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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